Cas no 1183352-95-5 (4-[2-(4-Bromophenoxy)ethyl]pyridine)

• Product Name: 4-[2-(4-Bromophenoxy)ethyl]pyridine
• CAS No: 1183352-95-5
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• MDL: MFCD12799513
• CID: 4783811
• Update Time: 2025-10-21

4-[2-(4-Bromophenoxy)ethyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-bromophenoxy)ethyl]pyridine
• 4-(2-(4-Bromophenoxy)ethyl)pyridine
• 4-[2-(4-Bromophenoxy)ethyl]pyridine

• MDL： MFCD12799513
• Inchi： 1S/C13H12BrNO/c14-12-1-3-13(4-2-12)16-10-7-11-5-8-15-9-6-11/h1-6,8-9H,7,10H2
• InChI Key： QRAIIELMDUHSRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 4-[2-(4-Bromophenoxy)ethyl]pyridine

Recent Advances in the Study of 4-[2-(4-Bromophenoxy)ethyl]pyridine (CAS: 1183352-95-5)

The compound 4-[2-(4-Bromophenoxy)ethyl]pyridine (CAS: 1183352-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromophenoxy and pyridine moieties, exhibits promising potential in various therapeutic applications, including as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug development, making it a focal point for researchers in the field.

One of the most notable advancements in the study of 4-[2-(4-Bromophenoxy)ethyl]pyridine is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of this compound make it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-[2-(4-Bromophenoxy)ethyl]pyridine exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. This finding underscores its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's utility in organic synthesis. A team from the University of Cambridge reported a novel, high-yield synthetic route for 4-[2-(4-Bromophenoxy)ethyl]pyridine, leveraging palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic approaches. The study, published in Organic Letters, provides a scalable and sustainable pathway for large-scale synthesis, which is crucial for industrial applications.

Another area of interest is the compound's potential in neuropharmacology. Preliminary studies conducted at the National Institutes of Health (NIH) suggest that 4-[2-(4-Bromophenoxy)ethyl]pyridine may modulate neurotransmitter receptors, particularly those involved in neurodegenerative disorders such as Alzheimer's disease. While these findings are still in the early stages, they open new avenues for exploring its therapeutic effects in central nervous system (CNS) disorders. Further in vivo studies are warranted to validate these observations and elucidate the underlying mechanisms.

Despite these promising developments, challenges remain in the clinical translation of 4-[2-(4-Bromophenoxy)ethyl]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates. Recent partnerships between pharmaceutical companies and research institutions have already begun to address these challenges, with several derivatives entering preclinical trials.

In conclusion, 4-[2-(4-Bromophenoxy)ethyl]pyridine (CAS: 1183352-95-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from kinase inhibition to neuropharmacology, supported by recent advancements in synthetic chemistry and pharmacological studies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.